Cas no 1007541-41-4 (3-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1007541-41-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4558956
• PubChem ID: 23005658
• Update Time: 2023-04-06

3-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-Methyl-1H-pyrazole-4-carbaldehyde
• 3-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C7H10N2O/c1-3-7-6(5-10)4-9(2)8-7/h4-5H,3H2,1-2H3
• InChI Key： DBEPQQVNUCSVCF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=O)C(CC)=N1

Computed Properties

• Exact Mass: 138.079313g/mol
• Monoisotopic Mass: 138.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.17g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų